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Compound of Interest

Compound Name: Bima SA

Cat. No.: B563726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Bima SA, a prostaglandin analog also known as Bimatoprost serinol amide, which is utilized in

glaucoma research.[1] Due to its potential health hazards, including being harmful if swallowed

or in contact with skin, causing serious eye irritation, and possibly causing genetic defects or

harming fertility, strict adherence to these protocols is mandatory to ensure personnel safety

and environmental protection.[2][3]

Quantitative Safety Data
A summary of critical safety data for Bima SA (Bimatoprost) is provided below. This information

is compiled from safety data sheets (SDS) and should be used to inform risk assessments and

handling procedures.
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Parameter Value/Information Source

Chemical Name
Bimatoprost serinol amide

(Bima SA)
MedChemExpress[1]

CAS Number 155206-00-1
Cayman Chemical[2], TCI

Chemicals[4]

Hazard Classifications

Acute toxicity, oral (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A), Germ Cell

Mutagenicity 1B, Toxic to

Reproduction 1B

MedChemExpress[3], Cayman

Chemical[2]

Physical Form Solid MedChemExpress[3]

Personal Protective Equipment

(PPE) Requirements

Protective gloves, protective

clothing, eye protection/face

protection.[3] For cytotoxic

compounds, it is

recommended to wear a cap,

surgical mask, shoe covers, a

protective gown, and two pairs

of gloves.[5]

Multiple Sources

Recommended Glove Material

Nitrile rubber gloves that have

been tested according to

ASTM D6978-05 for handling

chemotherapy drugs are

recommended.[6]

SHIELD Scientific[6]

Occupational Exposure Limits

No specific occupational

exposure limits have been

established. Handle as a

potent compound and

minimize exposure.

MedChemExpress[3]
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Experimental Protocol: Safe Handling of Bima SA
This protocol outlines the step-by-step procedure for safely handling Bima SA in a laboratory

setting.

1. Pre-Handling Preparations:

Designated Area: All work with Bima SA must be conducted in a designated area, such as a
certified chemical fume hood or a biological safety cabinet, to minimize exposure.
PPE Donning: Before entering the designated area, all personnel must don the required
personal protective equipment as specified in the table above. This includes an outer gown,
double gloves (the outer pair being chemotherapy-rated), and eye protection (safety glasses
with side shields or a face shield).[5][7][8]
Spill Kit: Ensure a spill kit specifically for cytotoxic or potent compounds is readily available
and all personnel are trained in its use.[7][8]

2. Handling Bima SA:

Weighing: If weighing the solid compound, do so within a containment device such as a
glove box or a ventilated balance enclosure to prevent aerosolization.
Solution Preparation: When preparing solutions, add the solvent to the Bima SA powder
slowly to avoid splashing. All manipulations should be performed over a disposable,
absorbent bench liner.
Transport: When transporting Bima SA, whether in solid or solution form, use a secondary,
sealed, and shatterproof container.[9]

3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment used for handling
Bima SA. Use an appropriate cleaning agent as per your institution's guidelines for potent
compounds.
PPE Doffing: Remove PPE in a manner that avoids self-contamination. The outer gloves
should be removed first, followed by the gown, and then the inner gloves. Dispose of all
disposable PPE as hazardous waste.
Hand Washing: Immediately after removing all PPE, wash hands thoroughly with soap and
water.

Bima SA Handling Workflow
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Caption: Workflow for the safe handling of Bima SA from preparation to disposal.
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Operational and Disposal Plan
A comprehensive plan for the operational use and subsequent disposal of Bima SA is critical to

maintaining a safe laboratory environment.

Operational Plan
Access Control: Access to areas where Bima SA is stored and handled should be restricted

to authorized and trained personnel only.

Training: All personnel who will handle Bima SA must receive specific training on its

hazards, safe handling procedures, emergency protocols, and waste disposal.[9] This

training should be documented.

Inventory Management: Maintain a detailed inventory of Bima SA, including amounts

received, used, and disposed of. This is crucial for regulatory compliance and safety audits.

Emergency Procedures: Establish and clearly post emergency procedures for accidental

exposure (skin contact, inhalation, ingestion) and spills. These procedures should include

first aid measures and who to contact in an emergency.[8]

Disposal Plan
The disposal of Bima SA and all materials contaminated with it must be handled with care to

prevent environmental contamination and exposure to personnel.

Waste Segregation: All waste contaminated with Bima SA, including unused product, empty

containers, contaminated PPE, and cleaning materials, must be segregated into clearly

labeled hazardous waste containers.[10]

Containerization: Use leak-proof, sealable containers for all Bima SA waste. For sharps, use

designated sharps containers.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (Bima SA), and the associated hazards (e.g., "Toxic," "Cytotoxic").

Final Disposal: The final disposal of Bima SA waste should be conducted through a licensed

hazardous waste disposal contractor. The preferred method for pharmaceutical waste is
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high-temperature incineration.[11] Do not dispose of Bima SA down the drain or in regular

trash.[12] All disposal activities must comply with federal, state, and local regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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